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Compound of Interest

4-(Dibromomethyl)-3-
Compound Name:
methoxybenzonitrile

cat. No.: B1357265

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Dibromomethyl)-3-methoxybenzonitrile is a key chemical intermediate with the IUPAC
name 4-(dibromomethyl)-3-methoxybenzonitrile.[1] It is a crucial building block in the
synthesis of various organic molecules, most notably in the pharmaceutical industry for the
preparation of the non-steroidal mineralocorticoid receptor antagonist, Finerenone.[2] This
technical guide provides a comprehensive overview of its chemical properties, synthesis, and
applications, with a focus on experimental details and data presentation for a scientific
audience.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-(Dibromomethyl)-3-
methoxybenzonitrile is presented in the table below.
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Property Value Source

4-(dibromomethyl)-3-
IUPAC Name o [1]
methoxybenzonitrile

CAS Number 914106-35-7 [1]
Molecular Formula CoH7Br2NO [31[4]
Molecular Weight 304.97 g/mol [3]
Appearance White to off-white solid

2-8°C under inert gas
Storage Temperature ]
(Nitrogen or Argon)

COC1=C(C=CC(=C1)C#N)C(B
SMILES [1]
rBr

INChl=1S/C9H7Br2NO/c1-13-

InChl 8-4-6(5-12)2-3-7(8)9(10)11/h2-  [1]
4,9H,1H3
FBRXOMHTCUKJIMI-

InChIKey [1]

UHFFFAOYSA-N

Synthesis of 4-(Dibromomethyl)-3-
methoxybenzonitrile

The primary synthetic route to 4-(Dibromomethyl)-3-methoxybenzonitrile involves the radical
bromination of 4-methyl-3-methoxybenzonitrile.

Experimental Protocol: Bromination of 4-methyl-3-
methoxybenzonitrile

This protocol describes the conversion of 4-methyl-3-methoxybenzonitrile to 4-
(Dibromomethyl)-3-methoxybenzonitrile.

Materials:
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4-methyl-3-methoxybenzonitrile
Brominating agent (e.g., N-bromosuccinimide (NBS))
Radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide)

Solvent (e.g., chlorobenzene, carbon tetrachloride)

Procedure:

In a reaction vessel, dissolve 4-methyl-3-methoxybenzonitrile in a suitable solvent such as
chlorobenzene.

Add the brominating agent, such as N-bromosuccinimide, to the mixture.
Introduce a radical initiator, for instance, AIBN, to start the reaction.

Heat the reaction mixture and maintain it at reflux for a specified duration to ensure the
completion of the dibromination.

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove any solid by-products.

Wash the filtrate with water and then with a brine solution.

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).
Remove the solvent under reduced pressure to yield the crude product.

Purify the crude 4-(Dibromomethyl)-3-methoxybenzonitrile using a suitable technique,
such as recrystallization or column chromatography.
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Synthesis of 4-(Dibromomethyl)-3-methoxybenzonitrile.

Role in the Synthesis of Finerenone

4-(Dibromomethyl)-3-methoxybenzonitrile is a critical intermediate in the manufacturing of
Finerenone. It is converted to 4-formyl-3-methoxybenzonitrile through hydrolysis.[2]

Experimental Protocol: Hydrolysis to 4-formyl-3-

methoxybenzonitrile

Materials:

This protocol outlines the hydrolysis of 4-(Dibromomethyl)-3-methoxybenzonitrile.

e 4-(Dibromomethyl)-3-methoxybenzonitrile
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o Water
e Solvent (e.g., dimethylformamide, dimethylacetamide, N-methylpyrrolidone)
Procedure:

o Dissolve 4-(Dibromomethyl)-3-methoxybenzonitrile in a suitable solvent like
dimethylformamide.

e Add water to the reaction mixture.

» Heat the mixture to facilitate the hydrolysis reaction.

» Monitor the reaction progress until completion.

e Upon completion, cool the reaction mixture.

o Extract the product, 4-formyl-3-methoxybenzonitrile, using a suitable organic solvent.
e Wash and dry the organic extract.

 Remove the solvent to obtain the crude product.

o Purify the 4-formyl-3-methoxybenzonitrile, typically through crystallization, to achieve high
purity (>99%).[5]
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Role in Finerenone Synthesis.

Other Potential Applications

While the primary application of 4-(Dibromomethyl)-3-methoxybenzonitrile is in
pharmaceutical synthesis, preliminary research suggests its potential in other areas, although
extensive gquantitative data is not yet available.

o Medicinal Chemistry: Derivatives of this compound have been investigated for their potential
as anticancer and antimicrobial agents.[3]

» Materials Science: There is interest in exploring its use in the development of organic light-
emitting diodes (OLEDs) and as a comonomer in polymer synthesis.[3]
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Further research is required to fully characterize the efficacy and establish detailed
experimental protocols for these applications.

Conclusion

4-(Dibromomethyl)-3-methoxybenzonitrile is a valuable and versatile chemical intermediate.
Its well-established role in the synthesis of Finerenone underscores its importance in the
pharmaceutical industry. The synthetic protocols provided in this guide offer a foundation for its
preparation and utilization in a laboratory setting. While other applications in medicinal
chemistry and materials science are emerging, they represent areas ripe for further
investigation to uncover the full potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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